![molecular formula C10H10ClN3O B2394630 3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine CAS No. 501902-86-9](/img/structure/B2394630.png)
3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine
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Overview
Description
The compound “3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a type of aromatic heterocycle. Attached to this ring is an amine group (-NH2), which is a basic functional group. The molecule also contains a phenyl ring, which is a type of aromatic hydrocarbon, with a chlorine atom and a methoxy group (-OCH3) attached to it .
Molecular Structure Analysis
The molecular structure of a compound like this would likely be planar due to the presence of the aromatic rings. The electron-donating methoxy group and the electron-withdrawing chlorine atom could cause some interesting electronic effects within the molecule .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the amine group can participate in acid-base reactions, and the aromatic rings can undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups like the amine and methoxy groups could make the compound somewhat soluble in polar solvents .Mechanism of Action
Target of Action
A structurally similar compound, 1-(5-chloro-2-methoxyphenyl)-3-{6-[2-(dimethylamino)-1-methylethoxy]pyrazin-2-yl}urea, has been shown to target the serine/threonine-protein kinase chk1 in humans .
Biochemical Pathways
This kinase plays a crucial role in cell cycle regulation, DNA repair, and cellular response to DNA damage .
Result of Action
Based on its potential target, it may influence cellular processes such as cell cycle progression and dna repair mechanisms .
Advantages and Limitations for Lab Experiments
3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine has a number of advantages and limitations for laboratory experiments. One of the main advantages of using this compound in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to use and can be synthesized quickly and efficiently. However, this compound also has some limitations, including its potential toxicity and its inability to penetrate cell membranes. Additionally, it has been found to be unstable in certain conditions, such as high temperatures and acidic pH levels.
Future Directions
There are a number of potential future directions for the use of 3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine in scientific research. One potential direction is the development of new therapeutic agents that utilize this compound as a pharmacological tool. Additionally, further research could be conducted on the mechanism of action of this compound, as well as its biochemical and physiological effects. Furthermore, research could be conducted to develop new methods for synthesizing this compound, as well as to improve its stability in certain conditions. Finally, research could be conducted to explore the potential applications of this compound in other areas, such as food science and agriculture.
Synthesis Methods
3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine can be synthesized through a number of methods, including the reaction of 5-chloro-2-methoxybenzaldehyde with hydrazine hydrate, or the reaction of 5-chloro-2-methoxybenzyl bromide with hydrazine hydrate. The reaction of 5-chloro-2-methoxybenzaldehyde with hydrazine hydrate is the most commonly used synthesis method, as it is the most efficient and cost-effective. The reaction of 5-chloro-2-methoxybenzyl bromide with hydrazine hydrate is also a viable synthesis method, but it is more expensive and less efficient.
Scientific Research Applications
3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine has a number of scientific research applications, including the synthesis of various compounds, the study of its potential therapeutic effects, and the study of its biochemical and physiological effects. It has been used in the synthesis of a number of compounds, including indole-3-carboxamides, indole-3-carboxylic acids, and benzimidazoles. It has also been studied for its potential therapeutic effects, including its ability to inhibit the growth of cancer cells, reduce inflammation, and act as an anti-oxidant. Additionally, it has been studied for its biochemical and physiological effects, including its ability to inhibit the activity of enzymes involved in the metabolism of drugs.
Safety and Hazards
properties
IUPAC Name |
5-(5-chloro-2-methoxyphenyl)-1H-pyrazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3O/c1-15-9-3-2-6(11)4-7(9)8-5-10(12)14-13-8/h2-5H,1H3,(H3,12,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAMBTRVKKBROAC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=CC(=NN2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
501902-86-9 |
Source
|
Record name | 3-(5-chloro-2-methoxyphenyl)-1H-pyrazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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